Hexa-2,4-dienedial Hexa-2,4-dienedial (e, e)-2, 4-Hexadienedial, also known as (e, e)-muconaldehyde or hexa-2, 4-dienedial, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms (e, e)-2, 4-Hexadienedial exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (e, e)-2, 4-hexadienedial is primarily located in the cytoplasm. Outside of the human body, (e, e)-2, 4-hexadienedial can be found in cereals and cereal products. This makes (e, e)-2, 4-hexadienedial a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 18409-46-6
VCID: VC21056954
InChI: InChI=1S/C6H6O2/c7-5-3-1-2-4-6-8/h1-6H/b3-1+,4-2+
SMILES: C(=CC=O)C=CC=O
Molecular Formula: C6H6O2
Molecular Weight: 110.11 g/mol

Hexa-2,4-dienedial

CAS No.: 18409-46-6

Cat. No.: VC21056954

Molecular Formula: C6H6O2

Molecular Weight: 110.11 g/mol

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Hexa-2,4-dienedial - 18409-46-6

Specification

Description (e, e)-2, 4-Hexadienedial, also known as (e, e)-muconaldehyde or hexa-2, 4-dienedial, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms (e, e)-2, 4-Hexadienedial exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, (e, e)-2, 4-hexadienedial is primarily located in the cytoplasm. Outside of the human body, (e, e)-2, 4-hexadienedial can be found in cereals and cereal products. This makes (e, e)-2, 4-hexadienedial a potential biomarker for the consumption of this food product.
CAS No. 18409-46-6
Molecular Formula C6H6O2
Molecular Weight 110.11 g/mol
IUPAC Name (2E,4E)-hexa-2,4-dienedial
Standard InChI InChI=1S/C6H6O2/c7-5-3-1-2-4-6-8/h1-6H/b3-1+,4-2+
Standard InChI Key NDCAAPXLWRAESY-ZPUQHVIOSA-N
Isomeric SMILES C(=C/C=O)\C=C/C=O
SMILES C(=CC=O)C=CC=O
Canonical SMILES C(=CC=O)C=CC=O
Melting Point 120.5-121°C

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